Cas no 321430-85-7 (5-chloro-2-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,3-benzimidazole)

• Product Name: 5-chloro-2-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,3-benzimidazole
• CAS No: 321430-85-7
• MF: C₁₀H₈ClN₅
• MW: 233.657019615173
• CID: 6787188
• PubChem ID: 3411605
• Update Time: 2025-06-09

5-chloro-2-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[(1H-1,2,4-triazol-1-yl)methyl]-1H-1,3-benzodiazole
• 5-chloro-2-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,3-benzimidazole
• MFCD00173447
• SCHEMBL14027534
• AKOS015992210
• 321430-85-7
• 1H-042
• 6-chloro-2-(1,2,4-triazol-1-ylmethyl)-1H-benzimidazole
• Oprea1_509641

• Inchi： 1S/C10H8ClN5/c11-7-1-2-8-9(3-7)15-10(14-8)4-16-6-12-5-13-16/h1-3,5-6H,4H2,(H,14,15)
• InChI Key： KOOJUZBGRKCFFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CN1C=NC=N1)=N2

Computed Properties

• Exact Mass: 233.0468230g/mol
• Monoisotopic Mass: 233.0468230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4Ų

Additional information on 5-chloro-2-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,3-benzimidazole

Research Brief on 5-chloro-2-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,3-benzimidazole (CAS: 321430-85-7)

5-chloro-2-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,3-benzimidazole (CAS: 321430-85-7) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of antimicrobial and anticancer research. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and ongoing research directions.

The compound's structure features a benzimidazole core substituted with a chloro group at the 5-position and a 1,2,4-triazole moiety at the 2-position via a methylene linker. This unique arrangement confers distinct electronic and steric properties, making it a promising scaffold for drug development. Recent synthetic approaches have optimized the yield and purity of 321430-85-7, enabling more detailed pharmacological evaluations. Notably, microwave-assisted synthesis and green chemistry techniques have been employed to enhance efficiency and reduce environmental impact.

In vitro studies have demonstrated that 5-chloro-2-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,3-benzimidazole exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve inhibition of bacterial DNA gyrase and topoisomerase IV, critical enzymes for bacterial DNA replication. Additionally, synergistic effects with conventional antibiotics have been observed, suggesting potential for combination therapies.

Beyond its antimicrobial properties, recent investigations have explored the anticancer potential of 321430-85-7. Preliminary data indicate that the compound induces apoptosis in several cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells, through the activation of caspase-3 and -9 pathways. Molecular docking studies suggest that the compound may interact with key oncogenic targets, such as Bcl-2 and survivin, although further validation is required. These findings position 5-chloro-2-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,3-benzimidazole as a promising lead compound for anticancer drug discovery.

Pharmacokinetic and toxicity studies are still in the early stages, but initial results indicate favorable absorption and distribution profiles in rodent models. However, metabolic stability and potential off-target effects remain areas of concern that require further investigation. Researchers are also exploring structural modifications to improve bioavailability and reduce toxicity, with a focus on optimizing the triazole and benzimidazole moieties.

In conclusion, 5-chloro-2-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,3-benzimidazole (CAS: 321430-85-7) represents a versatile and pharmacologically active compound with significant potential in both antimicrobial and anticancer applications. Ongoing research aims to elucidate its full therapeutic potential, optimize its pharmacokinetic properties, and advance it toward preclinical development. The compound's dual activity and synthetic accessibility make it a valuable candidate for further exploration in the field of medicinal chemistry.